1-BOC-4-(Methoxycarbonyl)indole-6-boronic acid, pinacol ester

• IUPAC Name: 1-O-tert-butyl 4-O-methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1,4-dicarboxylate
• InChI: InChI=1S/C21H28BNO6/c1-19(2,3)27-18(25)23-10-9-14-15(17(24)26-8)11-13(12-16(14)23)22-28-20(4,5)21(6,7)29-22/h9-12H,1-8H3
• InChI Key: FKPXJELLVSDYDQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C3C=CN(C3=C2)C(=O)OC(C)(C)C)C(=O)OC
• Molecular Formula: C21H28BNO6
• Molecular Weight: 401.3 g/mol
• CAS No.: 2377607-84-4

Description

“1-BOC-4-(Methoxycarbonyl)indole-6-boronic acid, pinacol ester” is a chemical compound. It is a type of boronic ester, which are highly valuable building blocks in organic synthesis.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It uses a relatively stable, readily prepared and generally environmentally benign organoboron reagent. Boronic esters like “this compound” can be used in this process.

Scientific Research Applications

Organic Synthesis Applications

Aryl pinacolboronic esters, robust and easily handled derivatives, are utilized in intramolecular hydroarylation of unactivated ketones in the presence of rhodium complexes. This method complements traditional nucleophilic additions to unactivated ketones, showcasing the versatility of boronic esters in synthesizing complex molecules with high enantioselectivity (Gallego & Sarpong, 2012). Similarly, vinyl iodides can be synthesized from vinylboronate pinacol esters, providing access to Z- or E-iodides from polyenylboronic acids, illustrating another valuable application in constructing iodine-containing organic compounds (Stewart & Whiting, 1995).

Analytical Methodologies for Boronic Esters

The analysis of highly reactive pinacolboronate esters presents unique challenges due to their propensity for hydrolysis. Innovative strategies have been developed to stabilize these compounds for chromatographic analysis, demonstrating the importance of boronic esters in the quality assessment of synthesis intermediates (Zhong et al., 2012).

Materials Science and Polymer Chemistry

In materials science, pinacolboronate esters are employed in the synthesis of hyperbranched polythiophenes with a controlled degree of branching, offering a pathway to novel polymeric materials with unique electrical properties (Segawa, Higashihara, & Ueda, 2013). Furthermore, methacrylamido phenylboronic acids have been synthesized from pinacolato methacrylamido phenylene boron esters, showcasing the synthesis of functional polymers for potential biomedical applications (D'Hooge et al., 2008).

Future Directions

The future directions for “1-BOC-4-(Methoxycarbonyl)indole-6-boronic acid, pinacol ester” and similar compounds could involve further development of protocols for their use in organic synthesis, such as the Suzuki–Miyaura (SM) coupling reaction. Additionally, the development of methods for the protodeboronation of alkyl boronic esters could also be a valuable area of future research.